Cas no 163618-97-1 (2-Hydroxy-4-isopropoxybenzoic acid)

• Product Name: 2-Hydroxy-4-isopropoxybenzoic acid
• CAS No: 163618-97-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD16997342
• CID: 4785918
• PubChem ID: 6483383
• Update Time: 2025-05-20

2-Hydroxy-4-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-4-ISOPROPOXYBENZOIC ACID
• 2-hydroxy-4-isopropoxy-benzoic acid
• 2-hydroxy-4-propan-2-yloxybenzoic acid
• MB22992
• Benzoic acid, 2-hydroxy-4-(1-methylethoxy)-
• 2-HYDROXY-4-(PROPAN-2-YLOXY)BENZOIC ACID
• 2-Hydroxy-4-isopropoxybenzoic acid

• MDL： MFCD16997342
• Inchi： 1S/C10H12O4/c1-6(2)14-7-3-4-8(10(12)13)9(11)5-7/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： JUIYTAQAHOONSH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C=1)O)C(C)C

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-4-isopropoxybenzoic acid

Recent Advances in the Study of 2-Hydroxy-4-isopropoxybenzoic Acid (CAS: 163618-97-1) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-4-isopropoxybenzoic acid (CAS: 163618-97-1) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biological research. This compound, characterized by its hydroxy and isopropoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological activities.

One of the key areas of interest is the compound's potential as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have investigated its structural similarity to salicylic acid derivatives, which are known for their anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Hydroxy-4-isopropoxybenzoic acid could be modified to enhance its bioavailability and reduce gastrointestinal side effects, common issues with traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate its binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in inflammation pathways.

In addition to its pharmaceutical applications, 2-Hydroxy-4-isopropoxybenzoic acid has been studied for its role in agrochemicals. A recent report in Pest Management Science highlighted its use as a precursor for herbicides with improved environmental safety profiles. The compound's stability under various pH conditions and its biodegradability make it an attractive alternative to more persistent chemicals in the environment.

Another significant development involves the compound's potential in cancer research. Preliminary studies have shown that derivatives of 2-Hydroxy-4-isopropoxybenzoic acid exhibit selective cytotoxicity against certain cancer cell lines. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that these derivatives could induce apoptosis in breast cancer cells by modulating reactive oxygen species (ROS) levels. However, further in vivo studies are required to confirm these findings and explore their therapeutic potential.

The synthesis and scalability of 2-Hydroxy-4-isopropoxybenzoic acid have also been areas of active research. Recent advancements in green chemistry have led to more efficient and sustainable production methods. For instance, a 2023 study in Organic Process Research & Development described a solvent-free synthesis route that reduces waste and energy consumption while maintaining high yield and purity. These innovations are critical for the compound's commercial viability and large-scale applications.

Despite these promising developments, challenges remain. The pharmacokinetics and long-term safety profile of 2-Hydroxy-4-isopropoxybenzoic acid and its derivatives need further investigation. Additionally, regulatory approvals for its use in pharmaceuticals and agrochemicals will require comprehensive toxicological studies. Nonetheless, the compound's versatility and potential across multiple fields make it a subject of ongoing interest and research.

In conclusion, 2-Hydroxy-4-isopropoxybenzoic acid (CAS: 163618-97-1) represents a multifaceted compound with significant implications for drug development, agrochemical innovation, and cancer research. Continued exploration of its properties and applications is likely to yield further breakthroughs in the coming years. Researchers are encouraged to collaborate across disciplines to fully unlock its potential and address existing challenges.